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CAS No.: 66659-20-9
Cat. No.: B1282123
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfachloropyridazine is a sulfonamide antibiotic that has been a subject of scientific interest
due to its broad-spectrum antibacterial activity.[1] As a member of the sulfa drug family, it
functions by disrupting a crucial metabolic pathway in bacteria, making it effective against a
variety of Gram-positive and Gram-negative pathogens.[1] This guide provides a
comprehensive technical overview of sulfachloropyridazine, covering its synthesis,
physicochemical properties, detailed analytical characterization, mechanism of action, and
biological activities, including protocols for its study. While the initial inquiry pertained to the
molecular formula C5H7CIN202S, the lack of a well-characterized compound with this specific
formula necessitated a pivot to a structurally and functionally relevant molecule.
Sulfachloropyridazine, with the molecular formula C10H9CIN4O2S, serves as an excellent
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exemplar of a chlorinated, nitrogen- and sulfur-containing heterocyclic compound with
significant biological activity.[2]

Physicochemical Properties

Sulfachloropyridazine is an off-white to light yellow crystalline powder.[3] A comprehensive
understanding of its physicochemical properties is essential for its application in research and
development.

Property Value Source
Molecular Formula C10H9CIN402S [2]
Molecular Weight 284.72 g/mol [2]
CAS Number 80-32-0 [2]
Melting Point 186-187 °C [3]
pKa 6.10 (Uncertain) [3]

Solubility (at 298.15 K)

in Water 0.035 mg/mL (at pH 7.4) [2]
in 0.5 M NaOH 50 mg/mL [3]
in 1,4-Dioxane High [4]
in Acetone High [4]
in Acetonitrile Moderate [4]
in Ethyl Acetate Moderate [4]
in Methanol Low [4]
in Ethanol Low [4]
in Isopropanol Low [4]
in 1-Butanol Low [4]
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Synthesis and Purification

The synthesis of sulfachloropyridazine is typically achieved through the condensation of 4-
aminobenzenesulfonamide with 3,6-dichloropyridazine. A more modern approach involves the
reaction of 4-aminobenzene-1-sulfonyl chloride with an aminopyrazine derivative.[5]

Laboratory-Scale Synthesis Protocol

This protocol is adapted from established synthetic methods for sulfonamides.[6]

Materials:

4-aminobenzene-1-sulfonyl chloride

e 2-amino-6-chloropyrazine (a related starting material, adjust stoichiometry accordingly for 3-
amino-6-chloropyridazine if that is the intended reactant)

o Toluene (or another suitable organic solvent)

e An organic base (e.g., pyridine or triethylamine) or an inorganic base (e.g., potassium
carbonate)[3]

e Sodium hydroxide solution
e Hydrochloric acid
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-
aminobenzene-1-sulfonyl chloride and a slight molar excess of 3-amino-6-chloropyridazine in
toluene.

o Slowly add the acid-binding agent (e.g., pyridine) to the reaction mixture.

o Heat the mixture to a moderate temperature (e.g., 30-50 °C) and stir for 12-20 hours.[6] The
reaction progress can be monitored by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
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e The crude product can be isolated by filtration and washed with water to remove impurities.

[5]

 For further purification, the crude sulfachloropyridazine can be dissolved in a dilute sodium
hydroxide solution.[3]

e The solution is then treated with activated charcoal to remove colored impurities and filtered.

e The filtrate is acidified with hydrochloric acid to a pH of approximately 4-5 to precipitate the
purified sulfachloropyridazine.[3]

The precipitate is collected by filtration, washed with cold water, and dried under vacuum.

Diagram of Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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